Cas no 56759-11-6 (Benzene, [3-(2-propenyloxy)-1-propenyl]-)

Benzene, [3-(2-propenyloxy)-1-propenyl]- structure
56759-11-6 structure
Product Name:Benzene, [3-(2-propenyloxy)-1-propenyl]-
CAS No:56759-11-6
MF:C12H14O
MW:174.238963603973
CID:347889
PubChem ID:57172605
Update Time:2025-04-19

Benzene, [3-(2-propenyloxy)-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [3-(2-propenyloxy)-1-propenyl]-
    • 3-prop-2-enoxyprop-1-enylbenzene
    • 3-(allyloxy)-1-phenylpropene
    • 56759-11-6
    • DTXSID30720466
    • {3-[(Prop-2-en-1-yl)oxy]prop-1-en-1-yl}benzene
    • Inchi: 1S/C12H14O/c1-2-10-13-11-6-9-12-7-4-3-5-8-12/h2-9H,1,10-11H2
    • InChI Key: IZNRZXFFOMHZQY-UHFFFAOYSA-N
    • SMILES: O(CC=C)CC=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.10452
  • Monoisotopic Mass: 174.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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